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Compound of Interest

Compound Name:
Pennogenin 3-O-beta-

chacotrioside

Cat. No.: B2829250 Get Quote

Essential Safety and Handling Guide for
Pennogenin 3-O-beta-chacotrioside
This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling Pennogenin 3-O-beta-
chacotrioside. The following procedures are designed to ensure safe handling, storage, and

disposal of this compound in a laboratory setting.

Chemical and Safety Data
While the Safety Data Sheet (SDS) for Pennogenin 3-O-beta-chacotrioside indicates that it is

not classified as a hazardous substance or mixture, comprehensive toxicological data is not

publicly available.[1] Therefore, it is prudent to handle this compound with a high degree of

caution, adhering to standard laboratory safety protocols for handling chemical substances of

unknown long-term effects.
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Identifier Value Source

Product Name
Pennogenin 3-O-beta-

chacotrioside
MedChemExpress[1]

CAS Number 55916-52-4 MedChemExpress[1]

Molecular Formula C45H72O17 MedChemExpress[1]

Molecular Weight 885.04 g/mol MedChemExpress[1]

GHS Classification
Not a hazardous substance or

mixture
MedChemExpress[1]

Acute Toxicity No data available MedChemExpress[1]

Personal Protective Equipment (PPE)
Given the limited toxicological data, a comprehensive approach to personal protection is

recommended to minimize any potential exposure.

Protection Type Specific Recommendations

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

Wear a lab coat and disposable nitrile gloves.

Ensure gloves are compatible with any solvents

being used.

Respiratory Protection

For handling the powder, use a certified

particulate respirator (e.g., N95 or equivalent). If

creating aerosols or working with solutions

outside of a fume hood, a respirator is also

recommended.

Hand Protection

Chemical-resistant gloves (e.g., nitrile) are

required. Change gloves immediately if

contaminated.

Operational Plan: Step-by-Step Handling Protocol
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1. Engineering Controls:

Always handle Pennogenin 3-O-beta-chacotrioside in a well-ventilated area.[1]

For procedures involving the powder form or the potential for aerosol generation, use a

certified chemical fume hood or a glove box.

Ensure that a safety shower and an eyewash station are readily accessible.[1]

2. Handling as a Solid:

To avoid dust formation, handle the solid compound carefully.[1]

Use appropriate tools (e.g., spatulas) for transferring the powder.

Weigh the compound in an enclosure or a fume hood to contain any airborne particles.

3. Preparation of Solutions:

When dissolving the compound, add the solvent to the solid slowly to prevent splashing.

Solvents such as DMSO, Pyridine, Methanol, and Ethanol have been reported for this

compound.[2]

Cap vials or flasks securely during mixing.

4. Spill Management:

In the event of a spill, evacuate the immediate area if necessary.

For small spills, absorb any liquid with an inert material (e.g., diatomite, universal binders).[1]

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[1]

Collect all contaminated materials in a sealed container for proper disposal.[1]
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Disposal Plan
Dispose of all waste materials, including empty containers and contaminated PPE, in

accordance with local, state, and federal regulations for chemical waste.

Do not dispose of Pennogenin 3-O-beta-chacotrioside down the drain or in general waste.

[1]

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with water. Seek

medical attention if irritation develops.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support. Seek

medical attention.[1]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[1]

Visual Workflow for Safe Handling
The following diagram outlines the procedural flow for safely handling Pennogenin 3-O-beta-
chacotrioside in a laboratory setting.
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Safe Handling Workflow for Pennogenin 3-O-beta-chacotrioside
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Caption: Procedural workflow for the safe handling of Pennogenin 3-O-beta-chacotrioside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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